Cas no 2384381-99-9 (5-Bromo-2-chloro-3-(difluoromethyl)aniline)

• Product Name: 5-Bromo-2-chloro-3-(difluoromethyl)aniline
• CAS No: 2384381-99-9
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• MDL: MFCD34474915
• CID: 5619073
• PubChem ID: 165942964
• Update Time: 2025-06-11

5-Bromo-2-chloro-3-(difluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2384381-99-9
• 5-bromo-2-chloro-3-(difluoromethyl)aniline
• EN300-28329330
• Z3325912833
• 5-Bromo-2-chloro-3-(difluoromethyl)aniline

• MDL： MFCD34474915
• Inchi： 1S/C7H5BrClF2N/c8-3-1-4(7(10)11)6(9)5(12)2-3/h1-2,7H,12H2
• InChI Key： GMLXMNDQNREGJM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(F)F)C=1)Cl)N

Computed Properties

• Exact Mass: 254.92620g/mol
• Monoisotopic Mass: 254.92620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 5-Bromo-2-chloro-3-(difluoromethyl)aniline

Comprehensive Overview of 5-Bromo-2-chloro-3-(difluoromethyl)aniline (CAS No. 2384381-99-9)

5-Bromo-2-chloro-3-(difluoromethyl)aniline is a specialized organic compound with significant applications in pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a bromine and chlorine substitution alongside a difluoromethyl group, makes it a valuable intermediate in synthetic chemistry. The compound's CAS number 2384381-99-9 ensures precise identification in global chemical databases, catering to researchers and industry professionals seeking high-purity reagents.

In recent years, the demand for halogenated aniline derivatives like 5-Bromo-2-chloro-3-(difluoromethyl)aniline has surged due to their role in developing crop protection agents and bioactive molecules. This aligns with growing interest in sustainable agriculture and precision farming, where users frequently search for "novel pesticide intermediates" or "fluorine-containing agrochemicals." The compound's difluoromethyl moiety is particularly noteworthy, as fluorinated compounds often enhance metabolic stability and bioavailability—a hot topic in drug discovery forums.

From a synthetic perspective, CAS 2384381-99-9 serves as a versatile building block for heterocyclic compounds, addressing queries like "how to modify aniline scaffolds for medicinal chemistry." Its electron-withdrawing groups (bromo, chloro, and difluoromethyl) enable selective cross-coupling reactions, a technique widely discussed in organic synthesis communities. Laboratories optimizing palladium-catalyzed reactions may find this compound especially relevant, as halogenated aromatics are pivotal in Suzuki-Miyaura couplings.

Quality control of 5-Bromo-2-chloro-3-(difluoromethyl)aniline involves rigorous HPLC analysis and spectroscopic characterization (NMR, MS), topics frequently searched alongside "chemical purity standards." The compound's stability under inert atmospheres and compatibility with Grignard reagents further expands its utility. Notably, its applications intersect with trending green chemistry initiatives, where researchers explore "solvent-free synthesis" methods for similar intermediates.

In conclusion, 2384381-99-9 represents a critical tool for innovators addressing challenges in crop science and small-molecule therapeutics. Its structural features respond to industry demands for multifunctional intermediates, while its synthetic flexibility supports cutting-edge molecular design strategies. As interest grows in halogen exchange chemistry and fluorine incorporation, this compound's relevance in both academic and industrial settings is poised to expand further.